2-(Chloromethyl)-n-methylaniline hydrochloride
Overview
Description
Compounds like “2-(Chloromethyl)-n-methylaniline hydrochloride” are typically used as reagents in various chemical reactions . They are often involved in base-catalyzed alkylation reactions .
Synthesis Analysis
The synthesis of similar compounds often involves the use of a base catalyst and a suitable solvent . The reaction conditions, such as temperature and time, are carefully controlled to ensure high yield and purity .Molecular Structure Analysis
The molecular structure of these compounds typically includes a pyridine ring with a chloromethyl group attached . The exact structure would depend on the specific compound.Chemical Reactions Analysis
These compounds are often used as alkylating agents . They can react with various nucleophiles, leading to the formation of a wide range of derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary. For example, “2-(Chloromethyl)pyridine hydrochloride” is a solid at room temperature and is hygroscopic .Scientific Research Applications
- In particular, it has been employed in base-catalyzed alkylation reactions, such as the alkylation of p-tert-butylcalix[6]arene and p-tert-butylcalix5arene in dimethylformamide (DMF) .
- Researchers utilize 2-(Chloromethyl)pyridine hydrochloride as a precursor to pyridine-containing ligands. These ligands play essential roles in coordination chemistry, catalysis, and metal complexation .
Organic Synthesis and Alkylation Reactions
Ligand Synthesis
Magnetic Resonance Imaging (MRI) Contrast Agents
Plasticizers and Flavorants
Pharmaceutical Precursor
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(chloromethyl)-N-methylaniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClN.ClH/c1-10-8-5-3-2-4-7(8)6-9;/h2-5,10H,6H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYTATRSVDRFXIW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=CC=C1CCl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Chloromethyl)-n-methylaniline hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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